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Compound of Interest

Compound Name: Penconazol Hydroxide

Cat. No.: B15292639 Get Quote

An Examination of the Physicochemical Properties and Degradation Pathways of the Triazole

Fungicide

Foreword
This technical guide provides a comprehensive overview of the thermal stability of the fungicide

Penconazole. It is intended for researchers, scientists, and professionals in drug development

and agrochemical industries. This document synthesizes available data on the physical and

chemical properties of Penconazole, its behavior under thermal stress, and the methodologies

used to assess its stability.

It is critical to clarify that the term "Penconazol Hydroxide" does not correspond to a

recognized chemical compound in scientific literature. The synthesis of Penconazole may

involve the use of sodium hydroxide as a reagent, but the final active molecule, 1-[2-(2,4-

dichlorophenyl)pentyl]-1H-1,2,4-triazole, does not contain a hydroxide moiety. Therefore, this

guide will focus exclusively on the thermal stability of Penconazole.

Physicochemical Properties of Penconazole
A solid understanding of the fundamental physicochemical properties of Penconazole is

essential for interpreting its thermal stability. These properties are summarized in the table

below.
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Property Value Reference

Chemical Formula C₁₃H₁₅Cl₂N₃ [1][2]

Molecular Weight 284.18 g/mol [1][2]

Appearance White crystalline powder [3]

Melting Point 60.3 °C [3]

Boiling Point 415.3 °C at 760 mmHg [4][5]

Decomposition Temperature > 360 °C [6]

Vapor Pressure 0.17 mPa at 20 °C [3]

Water Solubility 73 mg/L at 25 °C [2][3]

Octanol-Water Partition

Coefficient (log P)
3.72 [5]

Thermal Stability and Degradation
Penconazole is a chemically stable compound under normal storage conditions. Studies have

shown it to be stable to hydrolysis at a wide range of pH values (pH 4, 5, 7, and 9) for one

week at 50°C and for 30 days at 25°C. Furthermore, it is reported to be stable up to 350-

360°C[6].

High-temperature hydrolysis studies simulating food processing conditions (pasteurization,

baking, brewing, boiling, and sterilization) at temperatures of 90°C, 100°C, and 120°C for

various durations have shown Penconazole to be stable.

Thermal Decomposition Analysis
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are standard

techniques to evaluate the thermal stability of chemical compounds. A study on the heat

capacity and enthalpy of fusion of Penconazole utilized DSC, indicating its applicability for this

substance.

While specific TGA data for Penconazole is not readily available in the public domain, the

decomposition temperature of >360°C suggests significant thermal stability.
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Degradation Pathways
The degradation of Penconazole has been primarily studied in biological and environmental

systems. The main degradation pathway involves the oxidation of the alkyl chain, leading to the

formation of metabolites such as CGA179944. Subsequent cleavage of the bridge in this

metabolite can yield 1,2,4-triazole.

While specific studies on the high-temperature thermal decomposition products of pure

Penconazole are limited, research on other triazole fungicides like triadimenol and

tebuconazole provides insights into potential degradation products. Thermal degradation of

these related compounds under oxidative pyrolysis can lead to the formation of chlorinated

aromatic compounds such as 4-chlorophenol, 1-chloro-4-ethenylbenzene, and 4-

chlorobenzaldehyde. It is plausible that the high-temperature decomposition of Penconazole

would yield similar chlorinated aromatic fragments, along with nitrogen-containing compounds

derived from the triazole ring.

Experimental Protocols
The following are detailed methodologies for key experiments to assess the thermal stability of

Penconazole, based on established guidelines such as those from the Organisation for

Economic Co-operation and Development (OECD).

Differential Scanning Calorimetry (DSC)
Objective: To determine the melting point and enthalpy of fusion, and to observe any

exothermic or endothermic events indicative of decomposition.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

Accurately weigh 5-10 mg of Penconazole into an aluminum DSC pan.

Seal the pan hermetically. An empty, hermetically sealed pan is used as a reference.

Place the sample and reference pans into the DSC cell.
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Heat the sample from ambient temperature to a temperature above its expected

decomposition point (e.g., 400°C) at a constant heating rate (e.g., 10°C/min) under a

continuous nitrogen purge (50 mL/min).

Record the heat flow as a function of temperature.

The melting point is determined as the onset temperature of the melting endotherm. The

enthalpy of fusion is calculated from the area of the melting peak.

Any significant exothermic peaks at higher temperatures would indicate thermal

decomposition.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which Penconazole begins to decompose and to

quantify the mass loss as a function of temperature.

Apparatus: A calibrated Thermogravimetric Analyzer.

Procedure:

Accurately weigh 5-10 mg of Penconazole into a ceramic or platinum TGA pan.

Place the pan in the TGA furnace.

Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a constant

heating rate (e.g., 10°C/min).

The analysis can be performed under an inert atmosphere (e.g., nitrogen at 50 mL/min) to

study thermal decomposition or under an oxidative atmosphere (e.g., air at 50 mL/min) to

study thermo-oxidative decomposition.

Record the sample mass as a function of temperature.

The onset temperature of decomposition is determined from the temperature at which a

significant mass loss begins.
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Accelerated Storage Stability Test (Based on OECD
Guideline 113)
Objective: To simulate long-term storage stability under elevated temperature conditions.

Apparatus: A temperature-controlled oven.

Procedure:

Place a known quantity of Penconazole in a suitable, sealed container.

Store the container in an oven at a constant temperature of 54 ± 2°C for 14 days.

After the storage period, allow the sample to cool to room temperature.

Analyze the sample for purity and the presence of any degradation products using a

validated analytical method (e.g., High-Performance Liquid Chromatography - HPLC).

Compare the results with a control sample stored at ambient temperature. A decrease in the

concentration of the active ingredient by more than 5% indicates potential instability.

Visualizations
Logical Workflow for Thermal Stability Assessment
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Workflow for Thermal Stability Assessment of Penconazole
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Caption: Workflow for Thermal Stability Assessment.

Conceptual Degradation Pathway of Penconazole
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Conceptual Degradation Pathway of Penconazole
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Caption: Conceptual Degradation Pathway of Penconazole.

Conclusion
Penconazole is a thermally stable triazole fungicide, with a high decomposition temperature

and stability under various processing conditions. Its degradation in environmental and

biological systems is primarily initiated by the oxidation of its alkyl side chain. While specific

high-temperature pyrolysis products have not been extensively documented, it is anticipated

that they would consist of chlorinated aromatic compounds and triazole-derived fragments. The

experimental protocols outlined in this guide provide a robust framework for the comprehensive

assessment of the thermal stability of Penconazole and related compounds, which is crucial for
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ensuring its safe and effective application in agriculture and for predicting its environmental

fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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